N-(Cyanomethyl)-2-[[2,3-dihydro-1H-inden-5-yl(thiophen-2-yl)methyl]amino]acetamide

• IUPAC Name: N-(cyanomethyl)-2-[[2,3-dihydro-1H-inden-5-yl(thiophen-2-yl)methyl]amino]acetamide
• InChI: InChI=1S/C18H19N3OS/c19-8-9-20-17(22)12-21-18(16-5-2-10-23-16)15-7-6-13-3-1-4-14(13)11-15/h2,5-7,10-11,18,21H,1,3-4,9,12H2,(H,20,22)
• InChI Key: GHHFRRAHCUJBDK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)C(C3=CC=CS3)NCC(=O)NCC#N
• Molecular Formula: C18H19N3OS
• Molecular Weight: 325.4 g/mol

Description

N-(Cyanomethyl)-2-[[2,3-dihydro-1H-inden-5-yl(thiophen-2-yl)methyl]amino]acetamide is a useful research compound. Its molecular formula is C18H19N3OS and its molecular weight is 325.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

N-(Cyanomethyl)-2-[[2,3-dihydro-1H-inden-5-yl(thiophen-2-yl)methyl]amino]acetamide and its analogs serve as precursors for synthesizing a wide range of heterocyclic compounds. For instance, the reaction of similar structures with ethyl cyanoacetate has led to the synthesis of derivatives comprising thiophene, thiazole, pyrazole, pyridine, pyrimidine, and coumarin rings. These syntheses exploit the reactivity of the cyanoacetamido moiety for diverse heterocyclic transformations through one-pot reactions under mild conditions, demonstrating the compound's utility in generating structurally diverse molecules with potential biological activities (Shams et al., 2010).

Biological Activities

Compounds structurally related to N-(Cyanomethyl)-2-[[2,3-dihydro-1H-inden-5-yl(thiophen-2-yl)methyl]amino]acetamide have shown significant biological activities. For example, derivatives synthesized from similar compounds have been evaluated for their antitumor properties against several cancer cell lines, including breast adenocarcinoma (MCF-7), non-small cell lung cancer (NCI-H460), and CNS cancer (SF-268). Many of these derivatives revealed high inhibitory effects, highlighting the potential of N-(Cyanomethyl)-2-[[2,3-dihydro-1H-inden-5-yl(thiophen-2-yl)methyl]amino]acetamide analogs in cancer research and drug development (Albratty et al., 2017).

Antimicrobial and Anticancer Potential

Further studies on compounds with structural similarities have demonstrated antimicrobial and anticancer activities. The synthesis and characterization of novel azetidine-2-one derivatives of 1H-benzimidazole, which share a common structural feature with N-(Cyanomethyl)-2-[[2,3-dihydro-1H-inden-5-yl(thiophen-2-yl)methyl]amino]acetamide, have shown promising inhibitory effects against different bacterial strains and cancer cell lines. This suggests that modifications and derivatization of the core structure could lead to the development of potent antimicrobial and anticancer agents (Noolvi et al., 2014).